Cas no 1803609-15-5 (1H-1,2,4-Triazole-5-propanoic acid, β-hydroxy-β-(1,1,2,2,2-pentafluoroethyl)-)
1H-1,2,4-Triazole-5-propanoic acid, β-hydroxy-β-(1,1,2,2,2-pentafluoroethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,4-Triazole-5-propanoic acid, β-hydroxy-β-(1,1,2,2,2-pentafluoroethyl)-
-
- Inchi: 1S/C7H6F5N3O3/c8-6(9,7(10,11)12)5(18,1-3(16)17)4-13-2-14-15-4/h2,18H,1H2,(H,16,17)(H,13,14,15)
- InChI Key: YUFSTSHJWBGRGA-UHFFFAOYSA-N
- SMILES: C(C1=NN=CN1)(O)(CC(=O)O)C(F)(F)C(F)(F)F
1H-1,2,4-Triazole-5-propanoic acid, β-hydroxy-β-(1,1,2,2,2-pentafluoroethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-119309-0.05g |
4,4,5,5,5-pentafluoro-3-hydroxy-3-(4H-1,2,4-triazol-3-yl)pentanoic acid |
1803609-15-5 | 0.05g |
$516.0 | 2023-06-08 | ||
| Enamine | EN300-119309-0.1g |
4,4,5,5,5-pentafluoro-3-hydroxy-3-(4H-1,2,4-triazol-3-yl)pentanoic acid |
1803609-15-5 | 0.1g |
$673.0 | 2023-06-08 | ||
| Enamine | EN300-119309-0.25g |
4,4,5,5,5-pentafluoro-3-hydroxy-3-(4H-1,2,4-triazol-3-yl)pentanoic acid |
1803609-15-5 | 0.25g |
$963.0 | 2023-06-08 | ||
| Enamine | EN300-119309-0.5g |
4,4,5,5,5-pentafluoro-3-hydroxy-3-(4H-1,2,4-triazol-3-yl)pentanoic acid |
1803609-15-5 | 0.5g |
$1516.0 | 2023-06-08 | ||
| Enamine | EN300-119309-1.0g |
4,4,5,5,5-pentafluoro-3-hydroxy-3-(4H-1,2,4-triazol-3-yl)pentanoic acid |
1803609-15-5 | 1g |
$1944.0 | 2023-06-08 | ||
| Enamine | EN300-119309-2.5g |
4,4,5,5,5-pentafluoro-3-hydroxy-3-(4H-1,2,4-triazol-3-yl)pentanoic acid |
1803609-15-5 | 2.5g |
$3809.0 | 2023-06-08 | ||
| Enamine | EN300-119309-5.0g |
4,4,5,5,5-pentafluoro-3-hydroxy-3-(4H-1,2,4-triazol-3-yl)pentanoic acid |
1803609-15-5 | 5g |
$5635.0 | 2023-06-08 | ||
| Enamine | EN300-119309-10.0g |
4,4,5,5,5-pentafluoro-3-hydroxy-3-(4H-1,2,4-triazol-3-yl)pentanoic acid |
1803609-15-5 | 10g |
$8357.0 | 2023-06-08 | ||
| Enamine | EN300-119309-50mg |
4,4,5,5,5-pentafluoro-3-hydroxy-3-(4H-1,2,4-triazol-3-yl)pentanoic acid |
1803609-15-5 | 50mg |
$516.0 | 2023-10-03 | ||
| Enamine | EN300-119309-100mg |
4,4,5,5,5-pentafluoro-3-hydroxy-3-(4H-1,2,4-triazol-3-yl)pentanoic acid |
1803609-15-5 | 100mg |
$673.0 | 2023-10-03 |
1H-1,2,4-Triazole-5-propanoic acid, β-hydroxy-β-(1,1,2,2,2-pentafluoroethyl)- Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
Additional information on 1H-1,2,4-Triazole-5-propanoic acid, β-hydroxy-β-(1,1,2,2,2-pentafluoroethyl)-
Introduction to 1H-1,2,4-Triazole-5-propanoic acid, β-hydroxy-β-(1,1,2,2,2-pentafluoroethyl) and Its Significance in Modern Chemical Biology
The compound with the CAS no. 1803609-15-5, known as 1H-1,2,4-Triazole-5-propanoic acid, β-hydroxy-β-(1,1,2,2,2-pentafluoroethyl), represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This molecule has garnered significant attention in recent years due to its unique structural features and promising biological activities. The presence of a 1H-1,2,4-triazole core combined with a β-hydroxy group and a pentafluoroethyl substituent endows it with distinctive chemical and pharmacological properties that make it a valuable candidate for further research and development.
In the realm of chemical biology, the exploration of novel heterocyclic compounds is crucial for discovering new therapeutic agents. The 1H-1,2,4-triazole scaffold is particularly noteworthy due to its prevalence in biologically active molecules. Triazoles are known for their stability and ability to form hydrogen bonds, making them excellent candidates for drug design. The incorporation of a β-hydroxy group into this framework introduces additional functionalization possibilities, allowing for the modulation of reactivity and binding interactions. Furthermore, the pentafluoroethyl moiety enhances lipophilicity and metabolic stability, which are critical factors in drug development.
Recent advancements in synthetic chemistry have enabled the efficient preparation of complex triazole derivatives like 1H-1,2,4-Triazole-5-propanoic acid, β-hydroxy-β-(1,1,2,2,2-pentafluoroethyl). These synthetic methodologies have opened up new avenues for exploring the structure-activity relationships (SAR) of this class of compounds. For instance, studies have demonstrated that subtle modifications around the triazole ring can significantly alter its biological profile. This flexibility makes it an attractive scaffold for medicinal chemists seeking to develop novel inhibitors or modulators of key biological pathways.
The biological significance of 1H-1,2,4-Triazole-5-propanoic acid, β-hydroxy-β-(1,1,2,2-pentafluoroethyl) has been further highlighted by several recent research publications. One notable area of interest is its potential as an antimicrobial agent. The unique combination of functional groups in this compound may confer activity against resistant bacterial strains by interfering with essential metabolic processes. Additionally, preliminary studies suggest that it may exhibit antiviral properties by inhibiting viral replication or entry into host cells. These findings underscore the importance of exploring such derivatives as part of broader efforts to combat emerging infectious diseases.
Another exciting application lies in the field of cancer research. The ability of triazole derivatives to modulate enzyme activity has led to their investigation as potential chemotherapeutic agents. Specifically, 1H-1,2,4-Triazole-5-propanoic acid, with its β-hydroxy and pentafluoroethyl substituents, may interfere with signaling pathways that are aberrantly activated in tumor cells. By targeting these pathways, it could potentially inhibit tumor growth or induce apoptosis without harming healthy cells. Ongoing preclinical studies are aimed at elucidating these mechanisms and evaluating the therapeutic potential of this compound in various cancer models.
The structural features of this compound also make it a promising candidate for developing imaging agents. The fluorine atoms in the pentafluoroethyl group can be exploited for positron emission tomography (PET) imaging applications. By incorporating radioactive isotopes at strategic positions within the molecule, researchers can create probes that selectively bind to specific targets in vivo. This approach has significant implications for diagnostic medicine, allowing for non-invasive visualization of disease processes at an early stage.
In conclusion, 1H-1, 2, 4-Triazole-5-propanoic acid, β-hydroxy-β-( 1, 1, 2, 2, 2-pentafluoroethyl), as represented by CAS no.1803609-15-5, represents a versatile and biologically relevant compound with numerous potential applications across pharmaceuticals and diagnostics. Its unique structural composition positions it as a valuable tool for further exploration in chemical biology, offering insights into drug design principles and therapeutic strategies for various diseases.
1803609-15-5 (1H-1,2,4-Triazole-5-propanoic acid, β-hydroxy-β-(1,1,2,2,2-pentafluoroethyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)